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Compound of Interest

Compound Name: 1-(1-piperidino)cyclohexene

Cat. No.: B7797646

An In-depth Technical Guide to the Safe Handling and Application of 1-(1-
piperidino)cyclohexene

Introduction: Understanding 1-(1-
piperidino)cyclohexene

1-(1-piperidino)cyclohexene (CAS No. 2981-10-4) is a substituted enamine, a class of
organic compounds characterized by an amino group attached to a double-bonded carbon. It
serves as a valuable and versatile synthetic intermediate in drug discovery and development.
Its utility stems from the nucleophilic character of the a-carbon, enabling reactions with a
variety of electrophiles. This reactivity is harnessed in the synthesis of complex molecules,
including steroids and hormones such as progesterone.[1][2]

However, the very reactivity that makes this compound a powerful synthetic tool also
necessitates a thorough understanding of its hazards and the implementation of rigorous safety
protocols. This guide provides an in-depth analysis of the safety and handling precautions for
1-(1-piperidino)cyclohexene, grounded in its chemical properties and reactivity profile. It is
intended for researchers, chemists, and drug development professionals who handle this
reagent in a laboratory setting.

Hazard Identification and Risk Assessment
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A comprehensive risk assessment is the foundation of safe laboratory practice. For 1-(1-
piperidino)cyclohexene, the risks are significant and primarily associated with its corrosive
nature.

GHS Classification and Core Hazards

The Globally Harmonized System (GHS) provides a clear framework for understanding the
hazards of this compound. It is classified as:

» Skin Corrosion/Irritation, Category 1B: Causes severe skin burns and damage upon contact.

[31[4]

o Serious Eye Damage/Eye Irritation, Category 1: Causes serious, potentially irreversible eye
damage.[3][4]

o Acute Toxicity, Oral, Category 4: Harmful if swallowed.[5][6][7]

The corrosive properties are the most immediate danger. Direct contact with the liquid can
cause rapid tissue destruction.[8] A critical and severe risk associated with ingestion is the
potential for perforation of the stomach or esophagus.[3]

Toxicological Profile

While comprehensive toxicological data such as LD50 or LC50 values are not readily available,
the corrosive nature of the compound dictates that all routes of exposure—dermal, ocular,
inhalation, and ingestion—are hazardous.[3] The lack of extensive toxicity data underscores
the importance of adhering to the precautionary principle: minimizing all potential exposures.

An Initial Threshold Screening Level (ITSL) for piperidinocyclohexene has been established at
2 ug/m3 based on an annual averaging time, indicating a need to control airborne
concentrations to very low levels.[9]

Physicochemical Properties and Reactivity

Understanding the chemical's properties is key to explaining the causality behind handling
procedures.
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Property Value Source(s)
CAS Number 2981-10-4 [6][10]
Molecular Formula Ci1H1oN [9][11]
Molecular Weight 165.28 g/mol [419011]
Appearance Colorless to light yellow liquid [3]

Boiling Point 120-122 °C @ 16 mmHg [3]

Flash Point >102.8 °C [10]
Density ~0.978 g/cm3

Reactivity Insights: The primary reactivity hazard stems from its nature as an enamine.
Enamines are susceptible to hydrolysis under acidic conditions, or even with water, reverting to
the parent ketone (cyclohexanone) and secondary amine (piperidine).[12][13][14] This
hydrolytic instability is the reason why storage must be anhydrous.

The other major incompatibility is with strong oxidizing agents, with which it can react
vigorously.[3] The compound is considered stable under normal, recommended storage
conditions, and hazardous polymerization is not expected.[3]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplementing with
robust PPE, is essential.

Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All manipulations of 1-(1-piperidino)cyclohexene, including
weighing, transferring, and use in reactions, must be conducted inside a certified chemical
fume hood to prevent inhalation of vapors.[2]

o Safety Showers and Eyewash Stations: These must be readily accessible and tested
regularly. Their proximity is critical for immediate decontamination in case of accidental
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exposure.[2][3][15]

o Ventilation: Ensure adequate general laboratory ventilation to complement the localized
exhaust of the fume hood.[5]

Personal Protective Equipment (PPE): A Non-Negotiable

Barrier

Appropriate PPE must be worn at all times when handling this compound.

PPE Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side shields, or a full-face
shield.

Protects against splashes that
can cause severe, irreversible

eye damage.[7][15]

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene).

Inspect before use.

Prevents skin contact and
severe chemical burns.
Double-gloving is
recommended for transfers.[2]
[16]

Body Protection

Flame-resistant laboratory coat

and chemical-resistant apron.

Protects skin on the body and

arms from splashes and spills.

[2](8]

Footwear

Closed-toe shoes made of a

non-porous material.

Protects feet from spills.

Respiratory Protection

Not typically required if work is
performed in a fume hood. If
potential for exposure outside
a hood exists, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.

Prevents inhalation of harmful

vapors.[7]

Standard Operating Procedures (SOPSs)
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Adherence to detailed protocols is the cornerstone of a self-validating safety system.

Workflow for Safe Handling and Use

This workflow diagram outlines the critical decision points and safety checks required when
working with 1-(1-piperidino)cyclohexene.
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Preparation Phase

START: Plan Experiment

Y

Conduct Risk Assessment
(Review SDS & SOP)

Y

Verify Engineering Controls
(Fume Hood, Eyewash)

Y

Don Appropriate PPE

Handling Phase
Y

Retrieve Reagent from
Refrigerated Storage

Y

Weigh/Dispense in Hood
(Use Inert Atmosphere if needed)

Y

Add to Reaction Vessel
(Slowly, with stirring)

Post-Reaction Phase

Quench Reaction Safely
(Consider Hydrolysis)

Y

Decontaminate Glassware
(Rinse with appropriate solvent)

Y

Dispose of Waste
(Segregated Hazardous Waste)

Y

Doff & Dispose of PPE

Y

Wash Hands Thoroughly

END
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EMERGENCY
(Spill or Exposure)

Personnel Exposure

Is the spilllarge or small?

INHALATION:
- Move to fresh air
- Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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